Cas no 956795-31-6 (N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide)

N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide is a fluorinated pyrazole-based compound with notable structural complexity and functional diversity. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The pyrazole and pyridine moieties contribute to strong binding interactions, particularly in enzyme inhibition or receptor modulation applications. This compound's unique electronic properties, conferred by the multiple trifluoromethyl substituents, may improve selectivity and potency in target engagement. Its well-defined heterocyclic framework offers versatility for further derivatization, supporting the development of novel bioactive molecules. Suitable for high-precision applications, it is often utilized in pharmaceutical and material science investigations.
N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide structure
956795-31-6 structure
Product Name:N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide
CAS No:956795-31-6
MF:C18H9F9N4O
MW:468.275894880295
CID:5013558
Update Time:2025-06-28

N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]pyridin-3-yl}-3-(trifluoromethyl)benzamide
    • N-{2-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide
    • N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide
    • Inchi: 1S/C18H9F9N4O/c19-16(20,21)10-4-1-3-9(7-10)15(32)29-11-5-2-6-28-14(11)31-13(18(25,26)27)8-12(30-31)17(22,23)24/h1-8H,(H,29,32)
    • InChI Key: JWNJFRWJLQKLOY-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)(F)F)=NN1C1C(=CC=CN=1)NC(C1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 666
  • XLogP3: 4.7
  • Topological Polar Surface Area: 59.8

N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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N-(2-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)pyridin-3-yl)-3-(trifluoromethyl)benzamide
956795-31-6 98%
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Additional information on N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide

Comprehensive Overview of N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide (CAS No. 956795-31-6)

The compound N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide, identified by its CAS No. 956795-31-6, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring multiple trifluoromethyl groups and a pyrazole core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most striking features of this compound is its trifluoromethyl-rich architecture. The trifluoromethyl group is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug design. Researchers frequently search for "trifluoromethyl in drug discovery" or "pyrazole derivatives in medicinal chemistry," highlighting the growing demand for such motifs. The presence of these groups in N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide positions it as a promising candidate for further investigation.

In the context of agrochemicals, this compound's pyrazole scaffold aligns with the industry's focus on developing next-generation pesticides. Searches like "pyrazole-based agrochemicals" or "trifluoromethyl pesticides" reflect the sector's interest in such molecules. The compound's potential to act as a ligand or intermediate in synthesizing bioactive agents further underscores its versatility. Its CAS No. 956795-31-6 serves as a unique identifier for researchers tracking its progress in patents or publications.

From a synthetic chemistry perspective, the compound's complexity poses both challenges and opportunities. Questions such as "how to synthesize trifluoromethyl pyrazoles" or "applications of carboxamide derivatives" are frequently encountered in academic forums. The carboxamide moiety in N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide is particularly noteworthy, as it often participates in hydrogen bonding, a critical interaction in molecular recognition processes.

The compound's relevance extends to material science, where fluorinated compounds are explored for their unique electronic and surface properties. Trends like "fluorinated materials for electronics" or "high-performance fluoropolymers" resonate with this application. While CAS No. 956795-31-6 is not yet widely cited in this domain, its structural attributes suggest untapped potential.

In conclusion, N-{2-[3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl]-3-pyridinyl}-3-(trifluoromethyl)benzenecarboxamide represents a fascinating intersection of chemistry and applied science. Its trifluoromethyl and pyrazole components cater to diverse research needs, from drug development to agrochemical innovation. As interest in fluorinated compounds grows, this compound's CAS No. 956795-31-6 will likely appear more frequently in scientific discourse, making it a molecule worth watching.

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